![molecular formula C7H5BrN2O4 B581956 4-Amino-3-bromo-5-nitrobenzoic acid CAS No. 556651-33-3](/img/structure/B581956.png)
4-Amino-3-bromo-5-nitrobenzoic acid
Overview
Description
4-Amino-3-bromo-5-nitrobenzoic acid is a chemical compound with the molecular formula C7H5BrN2O4 and a molecular weight of 261.03 . It is a yellow solid and is stored at temperatures between 0-5°C .
Synthesis Analysis
The synthesis of 4-Amino-3-bromo-5-nitrobenzoic acid could potentially be achieved through the nitration of 4-bromomethylbenzoic acid using fuming nitric acid . This compound can participate in the synthesis of 3,4-dihydro-2 (1 H)-quinazolinones and 3,4-dihydro-1 H -quinazolin-2-thiones .Molecular Structure Analysis
The InChI code for 4-Amino-3-bromo-5-nitrobenzoic acid is 1S/C7H5BrN2O4/c8-4-1-3 (7 (11)12)2-5 (6 (4)9)10 (13)14/h1-2H,9H2, (H,11,12) . The compound’s structure can also be represented as Nc1ccc (cc1Br)C (O)=O .Chemical Reactions Analysis
The compound could potentially be involved in various chemical reactions. For instance, it could participate in the synthesis of 3,4-dihydro-2 (1 H)-quinazolinones and 3,4-dihydro-1 H -quinazolin-2-thiones . It could also be used in a Bartoli synthesis of indoles .Physical And Chemical Properties Analysis
4-Amino-3-bromo-5-nitrobenzoic acid is a yellow solid . It has a molecular weight of 261.03 and a molecular formula of C7H5BrN2O4 . The storage temperature is between 0-5°C .Scientific Research Applications
- 4-A3NBA contributes to the field of nitro compounds. Its synthesis and reactivity provide valuable data for understanding nitro group chemistry. For instance, hydrolysis of its amide group yields 4-nitrobenzenamine, which can further undergo oxidation to form 1,4-dinitrobenzene .
Nitro Compound Chemistry
Safety And Hazards
properties
IUPAC Name |
4-amino-3-bromo-5-nitrobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2O4/c8-4-1-3(7(11)12)2-5(6(4)9)10(13)14/h1-2H,9H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCSIZMVUEBODFZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])N)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10716524 | |
Record name | 4-Amino-3-bromo-5-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10716524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-3-bromo-5-nitrobenzoic acid | |
CAS RN |
556651-33-3 | |
Record name | 4-Amino-3-bromo-5-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10716524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.